Cas no 2228150-12-5 (1-(2-methylpyridin-3-yl)cyclopropylmethanol)

• Product Name: 1-(2-methylpyridin-3-yl)cyclopropylmethanol
• CAS No: 2228150-12-5
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 6419939
• PubChem ID: 165723338
• Update Time: 2025-10-31

1-(2-methylpyridin-3-yl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylpyridin-3-yl)cyclopropylmethanol
• [1-(2-methylpyridin-3-yl)cyclopropyl]methanol
• EN300-1759802
• 2228150-12-5

• Inchi： 1S/C10H13NO/c1-8-9(3-2-6-11-8)10(7-12)4-5-10/h2-3,6,12H,4-5,7H2,1H3
• InChI Key： ICILNBIMUYIZBH-UHFFFAOYSA-N
• SMILES： OCC1(C2=CC=CN=C2C)CC1

Computed Properties

• Exact Mass: 163.099714038g/mol
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(2-methylpyridin-3-yl)cyclopropylmethanol

1-(2-Methylpyridin-3-yl)cyclopropylmethanol: A Comprehensive Overview

1-(2-Methylpyridin-3-yl)cyclopropylmethanol, also known by its CAS number 2228150-12-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and material science. In this article, we will delve into the properties, synthesis, and recent advancements related to this compound, providing a comprehensive understanding of its significance in contemporary research.

The molecular structure of 1-(2-methylpyridin-3-yl)cyclopropylmethanol is characterized by a cyclopropane ring fused with a pyridine derivative. The presence of the methyl group at the 2-position of the pyridine ring introduces steric and electronic effects that influence the compound's reactivity and stability. Recent studies have highlighted the importance of such structural motifs in modulating biological activity, particularly in enzyme inhibition and receptor binding.

One of the most notable aspects of this compound is its synthetic versatility. Researchers have developed various methods to synthesize 1-(2-methylpyridin-3-yl)cyclopropylmethanol, including transition metal-catalyzed cyclopropanation reactions and organocatalytic approaches. These methods not only enhance the efficiency of synthesis but also pave the way for large-scale production, making it more accessible for industrial applications.

In terms of biological activity, 1-(2-methylpyridin-3-yl)cyclopropylmethanol has shown promise as a potential lead compound in drug discovery. Recent studies have demonstrated its ability to inhibit certain enzymes involved in metabolic pathways, suggesting its potential role in treating metabolic disorders. Additionally, its unique structure has been explored for its anti-inflammatory and antioxidant properties, further expanding its therapeutic potential.

The application of computational chemistry has significantly advanced our understanding of this compound. By employing molecular docking studies and quantum mechanical calculations, researchers have gained insights into the binding interactions between 1-(2-methylpyridin-3-yl)cyclopropylmethanol and various biological targets. These findings have provided a foundation for rational drug design strategies tailored to optimize its bioavailability and efficacy.

In conclusion, 1-(2-methylpyridin-3-yl)cyclopropylmethanol, with its CAS number 2228150-12-5, represents a valuable addition to the arsenal of compounds explored in modern chemical research. Its unique structure, synthetic accessibility, and promising biological activities position it as a key player in advancing both academic and industrial endeavors. As research continues to uncover new dimensions of this compound's potential, it is poised to make significant contributions to the fields of chemistry and pharmacology.